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Compound of Interest

Compound Name: FTY720-Mitoxy

Cat. No.: B15575974 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for FTY720-
Mitoxy are not readily available in the public domain. The following guidelines are based on the

known hazards of its parent compound, FTY720 (Fingolimod), and established best practices

for the disposal of hazardous research chemicals. Researchers must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure

compliance with all applicable federal, state, and local regulations.[1]

FTY720-Mitoxy is a derivative of the FDA-approved drug FTY720 (Fingolimod), modified to

specifically target mitochondria.[2][3] While this modification enhances its neuroprotective and

anti-inflammatory properties for research in neurodegenerative diseases, it is crucial to handle

and dispose of the compound with care, assuming a hazard profile similar to or greater than its

parent compound.[3]

Hazard Profile of Parent Compound: FTY720
(Fingolimod)
The known hazards associated with FTY720 and its phosphate salt underscore the need for

caution. This information, summarized from available safety data sheets, should inform the risk

assessment for handling and disposing of FTY720-Mitoxy.
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Compound Name CAS Number
Hazard
Classifications

Key Precautionary
Statements

Fingolimod

(hydrochloride)
162359-56-0

Reproductive toxicity

(Suspected of

damaging fertility or

the unborn child; May

cause harm to breast-

fed children), Skin

Irritation, Serious Eye

Irritation, May cause

respiratory irritation,

Harmful to aquatic life

with long-lasting

effects.[4]

Avoid breathing dust.

Wash skin thoroughly

after handling. Avoid

release to the

environment. Wear

protective gloves/eye

protection.[4]

FTY720 Phosphate 402615-91-2

Acute Toxicity (Oral,

Dermal, Inhalation) -

Toxic if swallowed, in

contact with skin, or if

inhaled.[5]

Do not eat, drink or

smoke when using

this product. Wear

protective

gloves/protective

clothing. Do not

breathe

dust/fume/gas/mist/va

pors/spray.[5]

Immediate Safety and Disposal Procedures
This section provides a step-by-step guide for the safe disposal of FTY720-Mitoxy in various

forms.

Step 1: Personal Protective Equipment (PPE)
Before handling FTY720-Mitoxy in any form, ensure appropriate PPE is worn. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.
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Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling the powder outside of a chemical fume hood, a respirator

may be required. Consult your institution's EHS guidelines.

Step 2: Waste Segregation and Collection
Proper segregation is critical for safe disposal. All waste contaminated with FTY720-Mitoxy
must be treated as hazardous chemical waste.

Solid Waste:

Collect unused or expired FTY720-Mitoxy powder in its original container or a clearly

labeled, sealed hazardous waste container.

Place contaminated items such as weighing paper, gloves, and disposable lab coats into a

designated hazardous waste bag or container.[6]

Liquid Waste:

Collect all solutions containing FTY720-Mitoxy (e.g., stock solutions, experimental media)

in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless approved by your EHS department.

FTY720 is sparingly soluble in aqueous buffers but soluble in organic solvents like ethanol

and DMSO.[7] Dispose of organic solvent waste in an appropriate, separate hazardous

waste container.

Sharps Waste:

Needles, pipette tips, and other sharps contaminated with FTY720-Mitoxy must be

disposed of in a designated sharps container for hazardous chemical waste.[6]

Step 3: Labeling and Storage
Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"FTY720-Mitoxy," and any known hazard characteristics (e.g., "Toxic," "Reproductive
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Hazard").

Storage: Store the sealed waste containers in a designated, secure satellite accumulation

area until collection by your institution's EHS personnel. Ensure the storage area is well-

ventilated and away from incompatible materials.

Step 4: Decontamination
Wipe down all work surfaces (e.g., chemical fume hood, benchtop) with an appropriate

decontamination solution after handling FTY720-Mitoxy. Consult your EHS department for

recommended cleaning agents.

Dispose of cleaning materials as solid hazardous waste.

Step 5: Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and water and rinse thoroughly.

[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air.

Ingestion: If swallowed, seek immediate medical attention.

In all cases of exposure, consult the relevant safety data sheet for FTY720 and seek medical

advice.[4][5]

Experimental Protocols and Data
Preparation of FTY720-Mitoxy Stock Solutions
For experimental use, FTY720-Mitoxy is typically dissolved in an organic solvent to create a

concentrated stock solution, which is then diluted for treatments.[8]
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Parameter Value Details

Solvent 200 Proof Ethanol
FTY720-Mitoxy was dissolved

in ethanol.[8]

Stock Concentration 5 mM

A 5 mM stock solution was

created for experimental use.

[8]

Working Concentration 40 - 320 nM

The stock solution was diluted

to final concentrations ranging

from 40 to 320 nanomolar for

cell culture treatments.[8]

Methodology: To prepare a 5 mM stock solution, FTY720-Mitoxy is dissolved in 200-proof

ethanol. This stock is then further diluted in the appropriate cell culture medium to achieve the

desired final working concentrations for experiments.[8]

Visualizing Relationships and Workflows
The following diagrams illustrate the chemical relationship of FTY720-Mitoxy and the

recommended workflow for its safe disposal.

FTY720 (Fingolimod)
Parent Compound

Chemical
Modification

FTY720-Mitoxy
Triphenylphosphonium Bromide Derivative

Targets Mitochondria

Click to download full resolution via product page

Caption: Logical relationship between FTY720 and its derivative, FTY720-Mitoxy.
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Caption: Recommended workflow for the safe handling and disposal of FTY720-Mitoxy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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